Cas no 2091593-37-0 ((1-isopropyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanol)

• Product Name: (1-isopropyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanol
• CAS No: 2091593-37-0
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 5721836
• PubChem ID: 121210720
• Update Time: 2025-11-04

(1-isopropyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• F2198-0285
• (1-isopropyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanol
• 2091593-37-0
• AKOS026720803
• 1H-Pyrazole-5-methanol, 1-(1-methylethyl)-3-(2-pyridinyl)-

• Inchi： 1S/C12H15N3O/c1-9(2)15-10(8-16)7-12(14-15)11-5-3-4-6-13-11/h3-7,9,16H,8H2,1-2H3
• InChI Key： CKQZUSMPOZGBCO-UHFFFAOYSA-N
• SMILES： OCC1=CC(C2C=CC=CN=2)=NN1C(C)C

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 377.6±32.0 °C(Predicted)
• pka: 13.96±0.10(Predicted)

Additional information on (1-isopropyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanol

Introduction to (1-Isopropyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanol (CAS No. 2091593-37-0)

(1-isopropyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2091593-37-0, belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities. The structural framework of this molecule incorporates a pyrazole core, which is flanked by an isopropyl group and a pyridine substituent, making it a promising candidate for further exploration in medicinal chemistry.

The< strong>pyrazole moiety is a key pharmacophore in many bioactive compounds, known for its ability to interact with various biological targets. In particular, the 1H-pyrazole scaffold has been extensively studied for its potential in the development of drugs targeting inflammatory diseases, infectious agents, and even certain types of cancer. The presence of the< strong>isopropyl group at the 1-position enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and subsequent bioavailability. Additionally, the< strong>pyridin-2-yl substituent at the 3-position introduces a polar aromatic ring that can engage in hydrogen bonding interactions, further modulating the compound's biological activity.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of this compound with high precision. Studies suggest that< strong>(1-isopropyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanol may interact with enzymes and receptors involved in metabolic pathways, making it a potential lead compound for therapeutic intervention. For instance, preliminary docking studies have indicated that this molecule could bind to enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are pivotal in mediating inflammatory responses.

The< strong>methanol moiety at the 5-position of the pyrazole ring adds another layer of complexity to the compound's structure. Methanol-derived functional groups are known to influence solubility and metabolic stability, which are critical factors in drug design. By incorporating this group, researchers aim to optimize both aqueous solubility and oral bioavailability, ensuring that the compound can be effectively administered and utilized in vivo.

In light of these structural features, several research groups have begun synthesizing analogs of< strong>(1-isopropyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanol to explore its pharmacological potential further. These derivatives often involve modifications at the isopropyl or pyridine substituents to fine-tune their biological activities. For example, replacing the isopropyl group with an ethyl or methyl group can alter the compound's binding affinity and selectivity towards specific targets.

The< strong>CAS number 2091593-37-0 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and patents. This standardized nomenclature ensures that researchers worldwide can accurately reference and replicate experiments involving this molecule. Moreover, having a well-defined CAS number aids in regulatory compliance and quality control processes, particularly when the compound is being developed for clinical trials or commercialization.

The synthesis of< strong>(1-isopropyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanol presents both challenges and opportunities for synthetic chemists. The pyrazole core requires careful handling during functionalization to avoid unwanted side reactions. However, modern synthetic methodologies have made it possible to construct this scaffold with high efficiency and yield. Techniques such as multi-step organic synthesis combined with palladium-catalyzed cross-coupling reactions have enabled researchers to introduce diverse substituents into the pyrazole ring with remarkable precision.

Ongoing research into< strong>(1-isopropyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanol also includes exploring its potential as an intermediate in more complex drug molecules. By serving as a building block for larger scaffolds, this compound could contribute to the development of novel therapeutics targeting multifaceted diseases. For instance, its structural motifs might be incorporated into peptidomimetics or small-molecule inhibitors designed to disrupt disease pathways at multiple levels.

The< strong>pyridine substituent in particular has been recognized as a versatile pharmacophore that can enhance binding interactions through hydrogen bonding or π-stacking effects. This feature makes it an attractive component for designing molecules that require high affinity and selectivity towards biological targets. In fact, several FDA-approved drugs contain pyridine derivatives as key structural elements, underscoring their importance in medicinal chemistry.

In conclusion,< strong>(1-isopropyl-3-(pyridin-2-y l)-1H-pyrazol -5 - yl)methanol (CAS No. 2091593 -37 -0) represents a promising lead compound with significant therapeutic potential. Its unique structural features—combining a pyrazole core with an isopropyl group and a pyridine substituent—make it an attractive candidate for further pharmacological exploration. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of next-generation pharmaceuticals aimed at treating various human diseases.